Cas no 5510-12-3 (1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole)

1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole structure
5510-12-3 structure
Product Name:1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole
CAS No:5510-12-3
MF:C10H8BrClN2O2S
MW:335.604719161987
CID:1594788
PubChem ID:684915
Update Time:2025-04-21

1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(2-bromo-4-chlorophenyl)sulfonyl]-2-methyl-1H-imidazole
    • SR-01000401868-1
    • 5510-12-3
    • SR-01000401868
    • AB00087098-01
    • ZINC00051700
    • DTXSID40350637
    • CBMicro_021431
    • Oprea1_484620
    • 1-(2-bromo-4-chlorophenyl)sulfonyl-2-methylimidazole
    • BIM-0021299.P001
    • CCG-9638
    • Inchi: 1S/C10H8BrClN2O2S/c1-7-13-4-5-14(7)17(15,16)10-3-2-8(12)6-9(10)11/h2-6H,1H3
    • InChI Key: UPVFYZJRZOAVCR-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1S(N1C=CN=C1C)(=O)=O)Cl

Computed Properties

  • Exact Mass: 333.91794
  • Monoisotopic Mass: 333.917839
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.3
  • XLogP3: 3

Experimental Properties

  • Density: 1.73
  • Boiling Point: 484.7°C at 760 mmHg
  • Flash Point: 247°C
  • Refractive Index: 1.67
  • PSA: 51.96
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